Cas no 87967-69-9 (Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-)
87967-69-9 structure
Product Name:Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
CAS No:87967-69-9
MF:C16H11N5O2
MW:305.290842294693
CID:649971
PubChem ID:13177512
Update Time:2025-04-19
Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
- 6-(2-methyl-5-nitrobenzimidazol-1-yl)quinoxaline
- 87967-69-9
- 6-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)quinoxaline
- DTXSID00524913
-
- Inchi: 1S/C16H11N5O2/c1-10-19-15-9-12(21(22)23)3-5-16(15)20(10)11-2-4-13-14(8-11)18-7-6-17-13/h2-9H,1H3
- InChI Key: SMQVURNYTOJULH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)N=C(C)N2C1C=CC2C(C=1)=NC=CN=2)=O
Computed Properties
- Exact Mass: 305.09127461g/mol
- Monoisotopic Mass: 305.09127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 89.4Ų
Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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